Journal Name:Molecular Pharmacology
Journal ISSN:0026-895X
IF:4.054
Journal Website:http://molpharm.aspetjournals.org/
Year of Origin:1965
Publisher:American Society for Pharmacology and Experimental Therapeutics
Number of Articles Per Year:124
Publishing Cycle:Monthly
OA or Not:Not
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-25 , DOI:
10.1007/s11665-023-08523-y
Tungsten argon arc welding (TIG), cold metal transfer (CMT) welding and flash butt welding (FBW) are used to join M390 and 304. The mechanical properties of M390 and 304 welded joints with different welding methods were compared by tensile and microhardness experiments. The microstructure evolution and phase changes of TIG, CMT and FBW welded joints were compared and analyzed by scanning electron microscope (SEM) and x-ray diffraction. The grain size of weld metal (WM) and M390 heat-affected zone of three types of welded joints were measured by Image J software. Corrosion resistance of three types of weld joints was characterized by electrochemical corrosion tests, and the microstructure of post-corrosion test specimens was characterized by SEM and EDS. The results show that three types of welded joints without cracks and voids can be obtained between dissimilar metals M390 and 304. The microstructure of TIG weld metal is composed of martensite and the carbides M7C3 and M23C6 due to higher heat input during TIG welding processes. Because extensive C, Cr and Ni element diffusion occurs during FBW welding due to low heat input, the microstructure of the weld metal is composed of martensite and austenite matrix and carbides of M7C3 and M23C6. The filling of nickel-based alloys during CMT welding processes make the microstructure include austenite and (Al, Ni, Ti) carbide. The tensile strength and elongation of CMT welded joint can reach 501 MPa and 21.8%, the corrosion current density is 4 mA cm−2, and the corrosion voltage is − 21 mV, which is the best mechanical properties among the three types of welded joints. The welded joints with the three welding methods are all fractured at WM position.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-20 , DOI:
10.1007/s11665-023-08519-8
In this paper, a numerical model is presented for the simulation of melting and microstructure formation during a layer-by-layer laser melting process. The model couples the solution of thermal and species transport with a sharp-interface enthalpy-based phase change model to track the melting and solidification in each layer. The effect of the moving laser energy source is implemented through a transient moving heat flux boundary condition. Transition from the completion of a layer to the start of a new layer is implemented using a domain translation technique, keeping the size of the computational domain constant. The model captures the remelting of a previous layer during the formation of a new layer. Simulations are performed to predict the segregation and grain structure formation during multi-layered laser melting of Al-10%Cu alloy. It is seen that the laser scan direction governs the grain orientation with grains growing in the direction of laser travel. Also, the remelting of the previously formed grains in the adjacent layer affects the species concentration and grain structure in the subsequent layer. Higher power, lower laser scan speed, and smaller laser radius leads to the formation of longer grains with larger aspect ratio spanning multiple layers.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-17 , DOI:
10.1007/s11665-023-08486-0
The effects of T6 treatment and double aging treatment on the microstructure and corrosion resistance of ADC12 alloy were investigated using optical microscopy, scanning electron microscopy, energy-dispersive spectroscopy, and x-ray diffractometry. The results show that the T6 and DA treatments lead to higher hardness values (120 and 125 HV, respectively) compared to the as-cast ADC12 alloys, with about 23.7 and 28.9% increases, respectively. The DA treatment resulted in the highest UTS, YS, and elongation, with about 32.3, 14.6, and 114.3% higher values, respectively, compared to the as-cast alloys. Both immersion and electrochemical tests have demonstrated that ADC12 alloys have improved corrosion resistance after T6 treatment and double aging treatment. Due to Si phase, which is the cathode phase, being refined significantly, the microstructure of "large anode–small cathode" is formed. However, DA treatment shows a more significant improvement in corrosion resistance, as the weight loss corrosion rate and corrosion current density of ADC12 + DA are 71.53 and 83.71% lower than those of ADC12 + T6, respectively. Compared to the T6 treatment, the double aging transforms the grain boundary precipitation phase into a discontinuous distribution, cutting off the anode continuous corrosion channel and thus improving the corrosion resistance of ADC12 alloy.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-17 , DOI:
10.1007/s11665-023-08493-1
The influence of in-situ Cu-doping on interfacial wettability and the physical and mechanical properties of Ag/La1−xSrxCoO3 (LSCO) electrical contact materials were reported in this research. In this study, a series of Cu-doped Ag/LSCO materials were prepared by high-energy ball milling followed by hot extrusion and drawing. The results show that LSCO powder has both lamellar and granular morphologies, and Cu ions dissolve into the lattice of LSCO with a maximum content of ~ 3.2%. With the Cu-doping dosage increased by up to 8%, the wetting angle of the Ag/LSCO interface constantly decreases to 36.5°, the hardness and density of Ag/LSCO increase first and then decrease, but the change in resistivity goes the opposite. The Ag/LSCO-4Cu material with a Cu-doping dosage of 4% exhibits the lowest resistivity of 2.48 μΩ cm, maximum hardness of 75.2 HV, and maximum density of 9.58 g/cm3. The elongation of Ag/LSCO-4Cu is twice that of Ag/LSCO. Based on TEM analysis, a superposition of polycrystalline and single-crystalline structures of the LSCO-4Cu phase was observed, and the interfacial bonding strength of the Ag/LSCO-4Cu interface was higher than that of the Ag/LSCO interface. The proposed impact mechanism of Cu doping on interfacial bonding behavior could provide an effective strategy for further improving other materials.Graphical Abstract
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-14 , DOI:
10.1007/s11665-023-08483-3
The present study focuses on the preparation of MoS2 dispersed engine oil-based nanolubricants. Standard techniques are utilized to study the shape, size, morphology of the nanoparticles and the stability of the nanolubricants. The tribological properties of mating stainless steel tribo-pairs are examined under sliding reciprocation. Effects of different parameters like type of lubricant, applied load, frequency of oscillation, and concentration of the nanoparticles on the friction and wear are investigated. Tests in the presence of conventional engine oil are carried out to set a benchmark to assess the properties of the nanolubricants. Considerable reductions in friction and wear are observed in the presence of nanolubricants. The coefficient of friction (COF) is observed to reduce in comparison with engine oil when nano-MoS2 dispersed nanolubricants are utilized. As the concentration of nanoparticles is increased, COF is observed to reduce further. The frequency and load have direct proportionality with the COF. Post-tribological analysis of wear scars help in evaluating the specific wear rate which varies directly with frequency and inversely with load. Morphology of worn surfaces reveals the mechanism of wear using nanolubricants, wherein combination of tribo-film deposition and self-mending action are identified to cause reduction in friction and wear.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-24 , DOI:
10.1007/s11665-023-08520-1
Cu80Co20/CNT nano-composites were prepared by mechanical alloying for various duration of time. The effects of CNT addition on Co solid solubility in Cu morphology, magnetic and electrical characteristics of the samples were analyzed using state-of-the-art methods, such as x-ray diffraction (XRD), differential thermal analyzer (DTA), field emission scanning electron microscopy (FESEM), high-resolution transmission electron microscopy (HRTEM), superconducting quantum interference device (SQUID) and four point probe technique, respectively. In a sample that was milled for 10 h, it was demonstrated that the solid solubility of Co in Cu increased to 20 wt.%; however, CNTs in Cu80Co20/CNT nano-composites prevented this from happening. 10 h after mechanical alloying, CNTs were uniformly dispersed throughout the metal matrix, and the resulting products were agglomerates of nanoparticles. The addition of CNTs changed the magnetic properties of nano-composite samples, according to analysis of magnetic hysteresis loops. The saturation magnetization and coercivity of composite samples increased with increasing CNT content because of the non-dissolved paramagnetic Co in nano-composites and the exchange coupling phenomenon. Cu-Co/CNT nano-composites' electrical resistance increased with CNT concentration.Graphical abstract
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-24 , DOI:
10.1007/s11665-023-08499-9
Al/Mg alloys are extruded at different temperatures to form coated rods by extrusion shear (ES) deformation technology. The deformation behavior of the composite billet during the ES deformation process was analyzed by DEFORM-3DTM finite element simulation (FEM). Analysis of the structure and property of an extruded Al/Mg alloy using a scanning electron microscopy (SEM), microhardness tester and universal mechanical tester. The results show that the symmetrical die structure design of ES deformation can effectively coordinate the forming load, effective stress and temperature field in the deformation process of composite billets. The bimetallic composite rod prepared at 390 °C has a good metallurgical bonding effect with a thickness of approximately 32 μm. The hardness of the bonding layer is higher than that of the aluminum side and the magnesium side, approximately 221 HV, and the shear strength is 13.2 MPa.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-19 , DOI:
10.1007/s11665-023-08492-2
The low-carbon steel revealed the presence of ferrite-pearlite and ferrite-martensite microstructures after being subjected to different thermomechanical routes. These routes involved two distinct stages: 1) reheating hot-rolled steel at 1473 K, followed by cooling via step quenching, intermediate quenching, and furnace cooling, and 2) cold rolling and subsequently annealing at 873 K for 2 and 8 h. The quenching schedules finally developed a ferrite-martensite structure with different martensitic morphology, whereas furnace cooling promotes a ferrite-pearlite structure. The prolonged annealing assists in carbide precipitation from deformed ferrite-martensite microstructure while pre-existing carbides coarsen after 8 h of annealing in furnace-cooled specimens. The sudden phase disintegration contributes to the changes in the recrystallized kinetics and evolution of precipitates, tailoring the final grain size. Additionally, the development of textures after cold rolling and annealing is studied through the emergence of α and γ fiber in BCC phase. Finally, detailed microscopic technique has been employed to correlate the overall tensile response of the investigated samples with their interrelated microstructures.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-20 , DOI:
10.1007/s11665-023-08477-1
The surface texture process was done with carbon dioxide laser on dual-phase steel (DP 1180). The effects of the parameters of the carbon dioxide laser on the contact angle, skewness and kurtosis values were investigated, and the laser parameters required for obtaining the highest contact angle, lowest skewness and highest kurtosis have been optimized by the Taguchi method. In addition, the effects of these parameters on contact angle, skewness and kurtosis were calculated. The most effective parameters were laser power with 33.03% for contact angle, overlap ratio with 52.48% for skewness and overlap ratio with 41.34% for kurtosis. In the optimization result to obtain the optimum values, contact angle, skewness and kurtosis were found as 145.45, 0.07 and 3.39, respectively. These results are better than those obtained in the experiments for all three quantities. Since the results of the confirmation experiments performed with the parameters suggested by the Taguchi method are quite close to the expected results, it can be said that the Taguchi method is a reliable method in such studies. The results are supported by main effect plots and regression equations.
Molecular Pharmacology ( IF 4.054 ) Pub Date: 2023-07-26 , DOI:
10.1007/s11665-023-08426-y
The influence of the solid solution and single-stage aging treatment of 7075 aluminum alloy on microstructure and property has been investigated. The results showed that the microstructure of the raw rolling state, solid solution state and aging state are all obvious strip structures. The fine second phase resolves into the α-Al matrix in the solid solution treatment process, and the higher temperature of the solid solution, the less the fine precipitation phase in the α-Al matrix. Many fine second phases precipitate in the α-Al matrix and grain boundary after aging treatment and distribute uniformly along the rolling direction. The 7075 aluminum alloy can achieve the best aging effect, after solid solution treatment at 500 °C for 1.5 h, then aging treatment at 100 °C for 24 h, and the hardness reaches peak value of 160.24 HV. A part of the soluble and coarse second phase redissolved into the α-Al matrix after solid solution treatment. The precipitation of MgZn2 phase is complete in peak-aged state. The MgZn2 phase evenly distributes in the α-Al matrix, and it also precipitates at grain boundary. The relationship between the area fraction of the MgZn2 phase and the time during the aging process follows the JMA equation. According to the statistical data, the equations of precipitation kinetics of 7075 aluminum alloy under different aging treatment were finally established.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学2区 | PHARMACOLOGY & PHARMACY 药学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
2.50 | 178 | Science Citation Index Science Citation Index Expanded | Not |
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